2,2'-Thiobis(ethylamine)
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 2,2'-Thiobis(ethylamine) involves multiple strategies, including reactions that utilize primary amine-thiourea derivatives as catalysts for conjugate addition of ketones to nitroalkenes, indicating a broad substrate scope and high enantioselectivity facilitated by the thiourea and primary amine cooperative activation mechanism (Huang & Jacobsen, 2006).
Molecular Structure Analysis
Molecular structure determination techniques, such as X-ray diffraction, IR, NMR, and computational methods, have been employed to elucidate the configurations of related thiourea and thioamide derivatives. These studies reveal the significance of the sulfur-containing moieties in determining the molecular geometry, vibrational frequencies, and other physical properties (Prasanth et al., 2015).
Chemical Reactions and Properties
Thiourea and thioamide functionalities, similar to those in 2,2'-Thiobis(ethylamine), exhibit a wide range of chemical reactivities. They participate in heterocyclization, leading to various heterocyclic compounds with potential biological activities. These functionalities also play a critical role in transformations, such as the synthesis of guanidines and propiolamidines, demonstrating diverse catalytic activities (Eliazyan et al., 2013).
Physical Properties Analysis
The physical properties of compounds containing 2,2'-Thiobis(ethylamine)-like structures are closely related to their molecular geometry and electronic configuration. Techniques such as FT-IR, FT-Raman, and NMR spectroscopy, alongside computational studies, provide insights into the bond distances, angles, and energy levels, contributing to a deeper understanding of their physical behaviors (Pekparlak et al., 2018).
Chemical Properties Analysis
The chemical properties of 2,2'-Thiobis(ethylamine) and its analogs are characterized by their reactivity towards various nucleophiles and electrophiles. The sulfur atom in these compounds can facilitate nucleophilic addition reactions, acting as a soft base to interact with soft acids. This ability underlies many of the synthetic applications of these compounds, from simple alkylations to complex heterocyclic synthesis (Tamura et al., 1979).
Scientific Research Applications
1. Coordination Chemistry and Enzyme Mimicry
2,2'-Thiobis(ethylamine) and its derivatives play a significant role in coordination chemistry, particularly in mimicking enzyme active sites. For example, a study demonstrated the synthesis of complexes with pentadentate ligands using 2,2'-dithiodibenzaldehyde and thiobis(ethylamine), which are similar to the active site of Co nitrile hydratase enzymes (Smucker, Vanstipdonk, & Eichhorn, 2007).
2. Organic Synthesis and Catalysis
In organic chemistry, derivatives of 2,2'-Thiobis(ethylamine) are utilized as catalysts. A primary amine-thiourea derivative, which can be derived from 2,2'-Thiobis(ethylamine), has been reported to catalyze the enantioselective conjugate addition of ketones to nitroalkenes (Huang & Jacobsen, 2006).
3. Antitrypanosomal Drug Design
2,2'-Thiobis(ethylamine) analogs have been explored in the design of potential antitrypanosomal agents. QSAR analyses of thiazol-2-ethylamines indicate that certain molecular features derived from this scaffold may enhance antitrypanosomal activity (Amin et al., 2017).
4. Sensing and Detection Technologies
A study reported the development of a dual target chemosensor using a derivative of thiobis(ethylamine) for the detection of In3+ and Fe3+ ions. This sensor demonstrated specific colorimetric and fluorometric responses to these ions (Lee, Yang, & Kim, 2018).
5. Polyamine Research
2,2'-Thiobis(ethylamine) is also relevant in the study of polyamines. A 13C nuclear magnetic resonance study of various aliphatic polyamines, including derivatives of 2,2'-Thiobis(ethylamine), provides insights into their chemical structure and behavior (Dagnall, Hague, & Mcadam, 1984).
Safety and Hazards
2,2’-Thiobis(ethylamine) is dangerous. It causes severe skin burns and eye damage . Safety measures include wearing protective gloves, clothing, eye protection, and face protection. If swallowed, one should rinse the mouth and not induce vomiting. If inhaled, the person should be removed to fresh air and kept comfortable for breathing .
properties
IUPAC Name |
2-(2-aminoethylsulfanyl)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12N2S/c5-1-3-7-4-2-6/h1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JONTXEXBTWSUKE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CSCCN)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6061232 |
Source
|
| Record name | Ethanamine, 2,2'-thiobis- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6061232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
120.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
871-76-1 |
Source
|
| Record name | 2,2′-Thiobis[ethanamine] | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=871-76-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Lanthionamine | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000871761 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Lanthionamine | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=203144 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Ethanamine, 2,2'-thiobis- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Ethanamine, 2,2'-thiobis- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID6061232 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2'-thiobis(ethylamine) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.646 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | LANTHIONAMINE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YM62E59XQ7 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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